Imaging vicinal dithiol of arsenic-binding proteins in the mouse brain with amplification by gold nanocluster Au22(GSH)18†
Chemical Communications Pub Date: 2021-02-17 DOI: 10.1039/D1CC00463H
Abstract
A quantitative imaging strategy for the vicinal dithiol (VD) of arsenic-binding proteins in the mouse brain is reported. 2-p-Aminophenyl-1,3,2-dithiarsenolane (PAO-EDT) couples to gold nanoclusters Au22(GSH)18 to form conjugate Au22-PAO-EDT (APE). PAO-EDT in APE selectively binds VD with 1 : 1 stoichiometry. After tagging the mouse brain with APE, VD imaging is realized by laser ablation ICP-MS. VD correlates linearly with 197Au in APE offering a 22-fold amplification and a LOD of 5.43 nM. It is found that the cerebral cortex and hippocampus are most affected in an arsenic poisoned mouse brain. This study provides useful information for further understanding the mechanisms underlying the biological effects of arsenic on the living body.
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Journal Name：Chemical Communications
Research Products
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CAS no.: 19394-61-7
